Cas no 50977-29-2 (2-Propenoic acid, 1-hydroxy-1-methylethyl ester)

• Product Name: 2-Propenoic acid, 1-hydroxy-1-methylethyl ester
• CAS No: 50977-29-2
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 363679
• PubChem ID: 22726323
• Update Time: 2025-04-19

2-Propenoic acid, 1-hydroxy-1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 1-hydroxy-1-methylethyl ester
• 2-hydroxypropan-2-yl prop-2-enoate
• DTXSID20627834
• 50977-29-2
• SCHEMBL1371810

• Inchi： 1S/C6H10O3/c1-4-5(7)9-6(2,3)8/h4,8H,1H2,2-3H3
• InChI Key： OLPSPGUBQWMHJZ-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C(C)(C)O

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53